Natural macromolecular-based hydrogels have unique advantages in pollutant adsorption due to their biodegradability and abundance of reactive functional groups. However, poor mechanical properties and adsorption capability limit their application. In this paper, Poly-(acrylamide-acrylic acid)/sesbania gum/bentonite (P(AM-AA)/SG/BT) composite hydrogel was prepared by in situ free-radical polymerization and applied to the adsorption for methylene blue (MB) and methylene green (MG). Relevant characterization, performance tests, and model analysis were used to investigate the preparation mechanism and absorption characteristics of MB and MG on P(AM-AA)/SG/BT. Our results indicated that SG, BT, and P(AM-AA) were combined through multiple mechanisms including functional group copolymerization, hydrogen bonding, and structural interweaving, which endowed P(AM-AA)/SG/BT composite hydrogel with good mechanical properties (tensile strength of 116 kPa, tensile elongation of 2645%, and over 90% recovery of compression deformation), high adsorption capacity (1226 mg/g for MB and 783 mg/g for MG, over 90% of removal rate at a dye concentration of 100 mg/L), and good recyclability (the adsorption amount maintaining 86% of the initial amount and the desorption efficiency over 78% after 5 cycles). Adsorption of MB and MG on P(AM-AA)/SG/BT was consistent with the pseudo-second order equation, the intraparticle diffusion model and the Freundlich isotherm model, as well as spontaneous and exothermic for MB adsorption, while spontaneous and endothermic for MG adsorption. Clearly, P(AM-AA)/SG/BT composite hydrogel proved to be an efficient and effective adsorbent in PDW treatments.

Tough hydrogels capable of achieving instant and strong adhesion to diverse surfaces are highly desirable for various applications such as soft electronics and antifogging coatings. However, existing hydrogel adhesives currently suffer from several limitations including slow adhesion formation, weak bonding, and poor mechanical properties. Herein, we present that strong adhesion of tough nanocomposite hydrogels can be realized instantly by rapid copolymerization of precursor solution within seconds under ambient conditions. Such tough hydrogels possessing ultrashort gelation time were prepared based on self-catalytic Fe3+/tannic acid redox pairs, which could activate ammonium persulfate initiator to generate abundant sulfate radicals to trigger ultrafast copolymerization of N, N-dimethylacrylamide (DMAA) and acrylic acid (AA) in the presence of Al(OH)3 nanoparticles. The resultant hydrogels exhibit excellent mechanical properties including tensile strength of ~1.0 MPa and compressive strength of ~15.0 MPa, high adhesion energy of ~1200 J/m2, and good conductivity of 0.72 S/m. Benefiting from these features, the sustainable antifogging hydrogel coatings on diverse transparent substrates can be fabricated easily based on the combined advantages of ultrafast polymerization and instant strong adhesion. Furthermore, the conductive hydrogels can be assembled into flexible strain sensors to monitor various human motions and handwriting recognition. This work provides a promising strategy to design high-performance hydrogels with instant strong adhesion, antifogging properties, and strain sensing.

Flexible humidity sensors show great potentials in the fields of smart apparels, biomedicine, human-machine interaction, etc., and they have attracted much attention in recent years. Herein, strip-type flexible capacitive humidity sensors (SFCHS) were facilely prepared by intertwining copper wires covered with soluble polyimide (PI) and poly(glycidyl methacrylate) (PGMA). The “pine nut” microstructure on copper wire surface and network structure between PGMA and PI strengthened the adhesion between the copper wire electrode and the polymeric sensitive materials, leading to better stability and sensing performance. The SFCHS with a double helix configuration showed good sensitivity (capacitance change of 111.5% between relative humidity (RH) of 11–98%), moderate hysteresis (∼6.6% RH) and fast response (tadsorption/tdesorption: 10.1 s/5.2 s) at room temperature. Furthermore, the self-standing SFCHS revealed stable capacitance under bending and good long-term stability. In addition, the flexible sensor could monitor real-time change of water content in various liquids (transformer oil, hydraulic oil, ethanol and n-dodecane), suggesting potentials for detecting water content in liquids. The work provides references for developing advanced flexible capacitive humidity sensors for measuring moisture in both air and liquids.

Bubble-particle detachment is a crucial factor influencing the upper size limit of flotation and has gained significant attention in recent years. While the detachment of individual particles has been extensively studied, the impact of nearby particles attached to the bubble on the detachment of the central particle remains unclear. Therefore, this study aims to investigate the role of nearby particles in bubble-particle detachment. First, a custom-designed channel flow system was utilized to generate a confined vortex, assessing the stability of bubble-particle aggregates in the presence and absence of nearby particles. Subsequently, the effect of the number of nearby particles on the stability of bubble-particle aggregates was further explored through critical detachment amplitude and detachment force tests. Finally, the role of nearby particles in the bubble-particle detachment was revealed by comparing the three-phase contact line and contact angle changes in the detachment process of the bubble from the glass plate in these two scenarios. The results demonstrate that the presence of nearby particles enhances the critical detachment amplitude and detachment force of the central particle, thereby prolonging the motion time of the bubble-particle aggregates within a confined vortex. This enhancement can be attributed to the alteration of the gas-liquid interface shape near the central particle induced by the nearby particles, which strengthens the pinning effect of the contact line and increases the advancing contact angle. Thus, nearby particles enhance the stability of the aggregates by increasing the capillary force between the bubble and the central particle.

We report the design and synthesis of two kinds of amphiphilic Janus SiO2 nanoparticles, including polyacrylic acid/polystyrene (PAA/PS) Janus SiO2 and polyacrylic acid/polymethylmethacrylate (PAA/PMMA) Janus SiO2. The amphiphilic Janus SiO2 nanoparticles can effectively stabilize polystyrene butyl acrylate (P(St-BA)) composite microspheres, forming low-cost oil displacing systems to improve the oil recovery of heterogeneous and low-permeability reservoirs. Among them, the PAA/PS Janus SiO2 stabilized P(St-BA) are demonstrated with good injection, migration, and plugging performance, as well as high temperature and salt resistance. These advantages enable the system an oil recovery increment of 32%. In addition, the microspheres also present good enhanced oil recovery potential in heterogeneous reservoirs, especially for cores with a permeability ratio of 2.0. In principle, the oil displacement of this system is achieved by the synergic effect of amphiphilic Janus SiO2 nanoparticles and composite microspheres. This work thus provides a promising method for high-performance yet low-cost oil recovery improvement.

In the present study, we carried out an experimental investigation of the impacting process of a water droplet onto a water film on the surface with micro-structures. A parameter study of the droplet Weber number, the dimensionless water film thickness, and the dimensionless distance between two micro-protrusions was carefully performed. In addition, the impacting process of a water droplet onto a water film on the flat surface was also measured for comparisons. The results showed that, within the scope of this study, the increase of the dimensionless distance between two protrusions had a minor effect on the crown top diameter evolution and the crown lifetime. In addition, the number of secondary droplets was not monotonously affected by the increase of the dimensionless distance between two protrusions. Under the same droplet Weber number condition, when the water film was relatively thin, the dimensionless distance between two protrusions was found to have apparent influence on the evolution of crown base diameter. Besides, considering the effect of the dimensionless distance between two protrusions, we proposed a modified energy loss factor as well as two correlations for the maximum dimensionless crown height and the time to reach the maximum height.

The effect of dissolution pretreatment of spodumene using NaOH and Na2CO3 was investigated by micro-flotation test, contact angle measurement, XPS, ICP and AFM imaging. The results showed that NaOH treatment activated the spodumene flotation whilst Na2CO3 showed little depression effect. NaOH had more significant activating effect on the spodumene (001) surface than (110) surface. The surface dissolution was confirmed by AFM, showing that weak surface dissolution was observed in ultrapure water and Na2CO3 solution, while there was strong surface dissolution in NaOH solution. Some precipitates coated the surface at the very start in NaOH and Na2CO3 solution, and the precipitates redissolved rapidly in NaOH solution while redissolved very slowly in Na2CO3 solution. The ICP results verified the release of Si, Al and Li from spodumene surface. NaOH treatment gave larger relative contents of Al on spodumene surface than Na2CO3, and the relative contents of Al on the (001) surface increased to a greater extent than on the (110) surface, as revealed by XPS analysis. From the point of crystal structure, the dissolution made more dangling Al exposed on the (001) surface, making it more favor of NaOL adsorption.

Carbon dots (CDs) have become a hot topic in fluorescence sensing and bioimaging due to their superior optical properties, high sensitivity, and high selectivity for specific ubstances. In this experiment, a novel carbon quantum dot/copper nanocluster dual fluorescence emission composite (CQDs@SiO2/CuNCs) based on silica coating was constructed by a composite of CQDs@SiO2 and DPA-CuNCs, which can detect Hg2+ in water by the change of fluorescence color under UV light. Its detection limit for Hg2+ in aqueous solution is as low as 1 μM. In addition, CQDs@SiO2/CuNCs dual fluorescence emission composites successfully achieved the specific detection of Hg2+ in water samples from the South Lake of Changchun City. Compared with the traditional detection methods, this fluorescent composite has the advantages of convenience and long-term stability, and is more suitable for the rapid detection of mercury ions in the environment, which increases the practical application capability of fluorescent nanocomposites.

Pickering emulsion, an emulsion prepared by replacing conventional surfactants with solid particles, has been extensively used to construct a variety of functional materials especially 3D porous foams or aerogels. Ti3C2Tx MXene have recently garnered tremendous attention and considered as a promising candidate for the construction of functional nanomaterials due to their fascinating properties. However, it remains a challenge to construct MXene-based composite porous materials. Herein, the Pickering emulsion co-stabilized by multiple kinds of particles and the subsequent MXene-based multifunctional composite foam were studied. The formation mechanism of Pickering emulsions stabilized by cellulose nanofibrils (CNF), nickel nanowires (Ni NW), and Ti3C2Tx MXene was investigated along with their stabilization mechanism in a complex water-oil environment. The final Pickering emulsions exhibited excellent stability over a wide pH range (5–11) and ionic strength (0–400 mM). Further, the CNF/MXene/Ni (CMN) composite foam was prepared by freeze-drying the emulsion gel. The as-prepared foam exhibited a minimum reflection loss of –30.2 dB at 2.8 GHz frequency. Moreover, the foam also exhibited promising photothermal conversion behavior, maintaining a temperature of up to approximately 80.9 °C for 200 s of exposure to 1 Sun. Therefore, this work affords a new and universal method to prepare MXene-based multifunctional porous materials for their potential applications in many areas.

The use of doped semiconductors to achieve plasmonic frequencies in the middle infrared (mid-IR) has been recently proposed as a promising way to obtain high-quality and tunable plasmonic materials. Plasmonic materials have great static or dynamic tunability. In some cases, choosing a dopant over another is an important trade-off to optimize the plasmonic performance. In this work, trivalent metal ion (M)-doped ZnO nanoparticles (NPs, M=Al, In) were successfully synthesized with highly consistent synthesis conditions. Interestingly, surface plasmon resonances (SPRs) can only be observed in Al-doped ZnO (AZO) NPs, but not in In-doped ZnO (IZO) NPs. We used X-ray diffraction (XRD), X-ray photoelectron spectroscopy (XPS), Raman and a first principle calculation to clarify the proper dopant sites (replaceable or interstitial doping) of Al3+ and In3+ in the host nanocrystals of ZnO. In addition, these results assisted by density of states (DOS) analysis indicate that different doping modes influenced the electronic structures in different degrees, and may lead to the opposite SPR phenomenon. Our work deepens the understanding of the relationship between doping sites in the host nanocrystals and SPR properties and give importance guidance to the develop the doped semiconductors with plasmonic performance.